Cas no 10005-77-3 (Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI))

Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI) structure
10005-77-3 structure
Product Name:Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI)
CAS No:10005-77-3
MF:C21H30O5
MW:362.459907054901
CID:219576
PubChem ID:12314764
Update Time:2025-04-19

Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Pregn-5-ene-12,20-dione,3,14,15-trihydroxy-, (3b,14b,15a)- (9CI)
    • 3β,14β,15α-Trihydroxypregn-5-ene-12,20-dione
    • 14b-Pregn-5-ene-12,20-dione, 3b,14,15a-trihydroxy- (8CI)
    • Purprogenin (6CI)
    • Purprogenin
    • (3S,8R,9S,10R,13R,14S,15S,17S)-17-acetyl-3,14,15-trihydroxy-10,13-dimethyl-2,3,4,7,8,9,11,15,16,17-decahydro-1H-cyclopenta[a]phenanthren-12-one
    • 3,14,15-Trihydroxypregn-5-ene-12,20-dione-, (3.beta.,14.beta.,15.alpha.)-
    • 3beta,14beta,15alpha-Trihydroxypregn-5-ene-12,20-dione
    • 10005-77-3
    • BCXDCCMNJODXDN-LDLFOAAXSA-N
    • Pregn-5-ene-12,20-dione, 3,14,15-trihydroxy-, (3.beta.,14.beta.,15.alpha.)-
    • 14.beta.-Pregn-5-ene-12,20-dione, 3.beta.,14,15.alpha.-trihydroxy-
    • Inchi: 1S/C21H30O5/c1-11(22)15-9-18(25)21(26)14-5-4-12-8-13(23)6-7-19(12,2)16(14)10-17(24)20(15,21)3/h4,13-16,18,23,25-26H,5-10H2,1-3H3/t13-,14+,15+,16-,18-,19-,20-,21+/m0/s1
    • InChI Key: BCXDCCMNJODXDN-LDLFOAAXSA-N
    • SMILES: O[C@]12[C@H](C[C@H](C(C)=O)[C@@]1(C)C(C[C@@H]1[C@@]3(C)CC[C@@H](CC3=CC[C@@H]21)O)=O)O

Computed Properties

  • Exact Mass: 272.08309
  • Monoisotopic Mass: 362.20932405g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 1
  • Complexity: 699
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.2
  • Topological Polar Surface Area: 94.8Ų

Experimental Properties

  • PSA: 52.54
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